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Compound of Interest

Compound Name: Methanol

Cat. No.: B10858391 Get Quote

Technical Support Center: Methanol Safety in
the Laboratory
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of methanol, with a specific focus on

mitigating flame jetting hazards.

Frequently Asked Questions (FAQs)
Q1: What is flame jetting and why is it a significant hazard with methanol?

A1: Flame jetting is a dangerous phenomenon that can occur when pouring a flammable liquid,

like methanol, from a container with a narrow opening near an ignition source. Vapors inside

the container can ignite, causing a rapid expulsion of burning liquid and vapor, creating a

flamethrower-like effect. This is a critical hazard with methanol because its flame can be nearly

invisible in daylight, increasing the risk of accidental ignition.

Q2: What are the primary hazards associated with methanol use in a laboratory?

A2: Besides flame jetting, methanol poses several other risks:

Flammability: Methanol is a highly flammable liquid with a low flash point, meaning it can

ignite easily at room temperature.[1][2] Its vapors are also flammable and can travel to a

distant ignition source.[2]
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Toxicity: Methanol is toxic if ingested, inhaled, or absorbed through the skin.[3] Ingestion of

even small amounts can lead to blindness or be fatal.

Invisible Flame: Methanol fires can be difficult to see in bright light, which can lead to

accidental burns.

Q3: What are the immediate actions to take in case of a methanol fire?

A3: In the event of a methanol fire, immediate and correct action is crucial.

Alert personnel in the immediate vicinity and activate the fire alarm.

If the fire is small and you are trained to use a fire extinguisher, use an appropriate one.

For larger fires, evacuate the area immediately and call emergency services.

Do not use water on a methanol fire, as it may spread the flammable liquid.[4]

Q4: How should I properly store methanol in the lab?

A4: Methanol should be stored in a dedicated, well-ventilated flammable liquids cabinet.[3]

Containers must be tightly sealed to prevent the escape of flammable vapors and should be

kept away from heat, sparks, and open flames.

Q5: What should I do if I am exposed to methanol?

A5: The first aid response depends on the route of exposure:

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[3][5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[6]
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Troubleshooting Guides
Scenario 1: I smell methanol, but I cannot see a leak or spill.

Possible Cause Troubleshooting Steps

Leaky container or fitting.

1. Ensure adequate ventilation by working in a

fume hood. 2. Wearing appropriate PPE,

carefully inspect all methanol containers and

connections for any signs of leakage. 3. Tighten

any loose fittings. 4. If a container is found to be

leaking, transfer the methanol to a new, properly

sealed container.

Improperly sealed waste container.

1. Check that all methanol waste containers are

tightly sealed. 2. If a waste container is not

sealing properly, transfer the contents to a new,

appropriate waste container.

Contaminated work area.

1. Even without a visible spill, vapors can be

present from previous work. 2. Wipe down all

surfaces in the work area with an appropriate

cleaning agent.

Scenario 2: A small methanol fire has started on my lab bench.

Immediate Action Follow-up Steps

1. Alert nearby colleagues. 2. If you are trained

and it is safe to do so, use a Class B fire

extinguisher (dry chemical or carbon dioxide) to

extinguish the flames.[4] 3. Aim the extinguisher

at the base of the fire.

1. Once the fire is extinguished, ventilate the

area to remove any remaining vapors. 2. Clean

up any residue from the fire extinguisher. 3.

Report the incident to your lab supervisor and

the appropriate safety officer.

Data Presentation
Table 1: Flammable Properties of Methanol
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Property Value

Flash Point 11-12 °C (52-54 °F)[2]

Autoignition Temperature 385 °C (725 °F)[7]

Lower Explosive Limit (LEL) 6.0%[2][8]

Upper Explosive Limit (UEL) 36%[2][8]

Vapor Density (Air = 1) 1.11[9]

Table 2: Recommended Fire Extinguishers for Methanol Fires

Extinguisher Type Suitability Notes

Dry Chemical (ABC or BC) Excellent
Effective at extinguishing the

flames.

Carbon Dioxide (CO2) Good

Can be effective, but may be

less so in open areas due to

vapor dispersion.

Alcohol-Resistant Foam Excellent
Forms a barrier over the liquid

to prevent re-ignition.

Water Ineffective

Can spread the flammable

liquid and may not extinguish

the fire.[4]

Experimental Protocols
Protocol 1: Safe Dispensing of Methanol

Objective: To safely transfer methanol from a larger storage container to a smaller vessel for

experimental use, minimizing the risk of spills and vapor release.

Methodology:

Preparation:
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Ensure the work area is clean and free of ignition sources.

Work within a certified chemical fume hood.

Don appropriate Personal Protective Equipment (PPE): safety goggles, nitrile gloves, and

a flame-resistant lab coat.

Grounding and Bonding:

If transferring from a metal container, ensure both the source and receiving containers are

properly grounded and bonded to prevent static electricity discharge.

Dispensing:

Use a funnel or a dispensing pump designed for flammable liquids.

Pour slowly and carefully to avoid splashing.

Keep the opening of the receiving container as close as possible to the dispensing point to

minimize vapor escape.

Completion:

Securely cap both containers immediately after dispensing.

Wipe up any minor drips with a designated absorbent material and dispose of it in a

sealed hazardous waste container.

Wash hands thoroughly after handling.

Protocol 2: Small-Scale Methanol Spill Cleanup (<100 mL)

Objective: To safely clean up a minor methanol spill while minimizing exposure and fire risk.

Methodology:

Immediate Response:

Alert personnel in the immediate area.
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Eliminate all ignition sources.

If not already working in one, increase ventilation by opening a fume hood sash.

Containment:

Wearing appropriate PPE, contain the spill by surrounding it with an absorbent material

(e.g., spill pads, sand, or a commercial spill kit absorbent).[10]

Absorption:

Apply absorbent material over the entire spill, working from the outside in.

Allow the absorbent to fully soak up the methanol.

Cleanup and Disposal:

Carefully collect the saturated absorbent material using non-sparking tools.

Place the waste in a designated, labeled, and sealed hazardous waste container.[11]

Decontamination:

Wipe the spill area with a damp cloth, and then dry it.

Dispose of the cleaning materials as hazardous waste.

Reporting:

Report the spill to the laboratory supervisor and the relevant safety office.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.flinnsci.com/api/library/download/762ec945eb5744518e71a014f92818cb
https://www.benchchem.com/product/b10858391?utm_src=pdf-body
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Fire Triangle for Methanol
Prevention Strategies
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Caption: The Fire Triangle illustrates the three components required for a methanol fire.
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Methanol Spill Occurs
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Caption: Workflow for responding to a methanol spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10858391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

